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Introduction

R0O2959 monohydrochloride is a potent and selective inhibitor of Calcium Release-Activated
Calcium (CRAC) channels, which play a pivotal role in store-operated calcium entry (SOCE) in
various cell types.[1][2][3][4][5] The primary components of CRAC channels are the Orail
protein, forming the channel pore in the plasma membrane, and the STIM1 protein, an
endoplasmic reticulum (ER) calcium sensor.[6] Upon depletion of ER calcium stores, STIM1
activates Orail, leading to a sustained influx of extracellular calcium. This process is crucial for
T-cell activation, mast cell degranulation, and other physiological responses.[6] RO2959
monohydrochloride effectively blocks this pathway by inhibiting Orail- and Orai3-containing
CRAC channels, making it a valuable tool for studying calcium signaling and for the
development of therapeutics targeting autoimmune diseases and inflammatory conditions.[7][8]

These application notes provide a comprehensive guide for utilizing RO2959
monohydrochloride in calcium imaging assays to investigate its inhibitory effects on SOCE.

Quantitative Data Summary

The inhibitory activity of RO2959 monohydrochloride has been characterized across various
targets and cell systems. The following table summarizes the key quantitative data for easy
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reference and comparison.

Target/System

IC50 Value

Description

Reference

CRAC Channel

402 nM

Overall inhibitory
concentration for
CRAC channels.

[LIE2]E314105]T7]

Orail/Stim1l Mediated
SOCE

25nM

Potent blocking of
store-operated
calcium entry
mediated by

Orail/Stim1 channels.

[LIE2]E31[4105] i8]

Orail

25nM

Inhibitory
concentration

specifically for the

Orail channel subunit.

(11718l

Orai3

530 nM

Inhibitory

concentration for the

Orai3 channel subunit.

[1]t71el

SOCE in activated
CD4+ T lymphocytes

265 nM

Inhibition of store-
operated calcium
entry in activated

immune cells.

[1]i71el

Signaling Pathway and Mechanism of Action

The following diagram illustrates the canonical store-operated calcium entry (SOCE) pathway

and the inhibitory action of RO2959 monohydrochloride.
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Caption: SOCE pathway and RO2959 inhibition.

Experimental Protocols
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This section provides a detailed protocol for a fluorescence-based calcium imaging assay to
measure the effect of RO2959 monohydrochloride on SOCE in a cultured cell line (e.g.,
Jurkat, HEK293).

Materials and Reagents

e Cell Line: Jurkat T-cells or HEK293 cells stably expressing Orail and STIM1.

e Culture Medium: RPMI-1640 or DMEM, supplemented with 10% FBS and 1% Penicillin-
Streptomycin.

 R0O2959 Monohydrochloride: Provided as a solid.

e DMSO (Anhydrous)

e Calcium-free HBSS (Hank's Balanced Salt Solution)

e HBSS with Calcium (2 mM CacClz)

o Thapsigargin

e Calcium-sensitive fluorescent dye: Fluo-4 AM, Fura-2 AM, or equivalent.
e Pluronic F-127

e Probenecid (optional, to prevent dye leakage)

o 96-well black, clear-bottom microplates

Equipment

e Fluorescence microplate reader with kinetic reading capabilities and appropriate filter sets
(e.g., EXXEm ~490/520 nm for Fluo-4).

 Cell culture incubator (37°C, 5% COz2).
e Laminar flow hood.

o Centrifuge.
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e Hemocytometer or automated cell counter.

Preparation of Reagents

* R0O2959 Monohydrochloride Stock Solution (10 mM): Dissolve the appropriate amount of
R0O2959 monohydrochloride in anhydrous DMSO to achieve a final concentration of 10
mM.[2][7] Aliquot and store at -20°C or -80°C for long-term storage.[1] Avoid repeated
freeze-thaw cycles.

e Thapsigargin Stock Solution (1 mM): Prepare a 1 mM stock solution in DMSO. Aliquot and
store at -20°C.

e Calcium Dye Loading Buffer: For a 5 uM Fluo-4 AM solution, mix Fluo-4 AM and Pluronic F-
127 (at a 1:1 ratio) in calcium-free HBSS. If using, add Probenecid to a final concentration of
2.5 mM. Vortex thoroughly to dissolve. This solution should be prepared fresh for each
experiment.

Experimental Workflow Diagram
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Caption: Calcium imaging assay workflow.
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Step-by-Step Protocol

o Cell Plating:

o The day before the assay, seed cells into a 96-well black, clear-bottom plate at a density
that will result in a confluent monolayer on the day of the experiment.

o Incubate overnight at 37°C with 5% CO:-.

e Calcium Dye Loading:

[¢]

Aspirate the culture medium from the wells.

[e]

Wash the cells once with 100 uL of calcium-free HBSS.

[e]

Add 50 pL of the prepared Calcium Dye Loading Buffer to each well.

(¢]

Incubate the plate at 37°C for 45-60 minutes in the dark.

[¢]

After incubation, wash the cells twice with 100 pL of calcium-free HBSS to remove excess
dye.

[¢]

Add 100 pL of calcium-free HBSS to each well.
e Assay Procedure:
o Place the plate in the fluorescence microplate reader.
o Baseline Measurement: Record the baseline fluorescence for 2-5 minutes.

o Compound Addition: Add the desired concentrations of RO2959 monohydrochloride
(prepared by diluting the stock solution in calcium-free HBSS) to the respective wells.
Include a vehicle control (DMSO at the same final concentration as the highest RO2959
concentration). Continue recording fluorescence for 5-10 minutes to observe any
immediate effects.

o ER Store Depletion: Add thapsigargin (e.g., 1-2 uM final concentration) to all wells to
deplete the ER calcium stores. This will cause a transient increase in cytosolic calcium.
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Continue recording until the signal returns to a near-baseline level.

o Induction of SOCE: Add CaCl: to a final concentration of 2 mM to all wells to initiate
SOCE.

o Kinetic Measurement: Continue recording the fluorescence intensity for an additional 10-
15 minutes to capture the full SOCE response.

Data Analysis

The following diagram outlines the logical flow for analyzing the kinetic calcium imaging data.

Raw Kinetic Fluorescence Data

(F)

Normalize to Baseline
(F/Fo)

Measure SOCE Response
(Peak or Area Under Curve)

Vehicle Control Response
(100% Activity)

% Inhibition Calculation

:

Dose-Response Curve Plotting
(% Inhibition vs. [RO2959])

IC50 Determination
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Caption: Data analysis logical workflow.

o Data Normalization: For each well, normalize the fluorescence signal (F) to the average
baseline fluorescence (Fo) recorded before the addition of any reagents (F/Fo).

o Quantify SOCE: The SOCE response can be quantified as either the peak fluorescence
intensity after the addition of extracellular calcium or the area under the curve (AUC) during
the SOCE phase.

o Calculate Percent Inhibition: Determine the percent inhibition for each concentration of
R0O2959 monohydrochloride using the following formula: % Inhibition = (1 -
(Response_R02959 / Response_Vehicle)) * 100

o Generate Dose-Response Curve: Plot the percent inhibition as a function of the logarithm of
the RO2959 monohydrochloride concentration.

o Determine IC50: Fit the dose-response curve to a four-parameter logistic equation to
calculate the IC50 value, which represents the concentration of RO2959
monohydrochloride that causes 50% inhibition of the SOCE response.

Troubleshooting
» High background fluorescence: Ensure complete removal of excess dye by performing
adequate washing steps. Use phenol red-free medium/buffer during the assay.

e Low signal-to-noise ratio: Optimize cell seeding density and dye loading concentration/time.

* No response to thapsigargin or extracellular calcium: Verify the health and passage number
of the cells. Confirm the activity of thapsigargin and the presence of calcium in the final
addition step. Ensure the cell line expresses the necessary components for SOCE.

e Precipitation of RO2959: Ensure the final DMSO concentration in the assay buffer is low
(typically <0.5%) to maintain compound solubility.

By following these detailed protocols and application notes, researchers can effectively utilize
R0O2959 monohydrochloride as a potent and selective inhibitor to investigate the role of
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CRAC channels and store-operated calcium entry in their specific cellular models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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